Cas no 1337993-67-5 (1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one)

1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one is a brominated pyrrole derivative characterized by its acetyl-substituted structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the bromine atom at the 4-position enhances its reactivity, enabling selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The methyl group at the 1-position improves stability, while the acetyl moiety offers a reactive site for further derivatization. Its well-defined structure and consistent purity make it a reliable building block for researchers developing complex heterocyclic compounds. Suitable for controlled environments, it requires proper handling due to its potential sensitivity.
1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one structure
1337993-67-5 structure
Product Name:1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one
CAS No:1337993-67-5
MF:C7H8BrNO
MW:202.04852104187
CID:6625865
PubChem ID:118055472
Update Time:2025-05-26

1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16691864
    • 1337993-67-5
    • 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one
    • 1-(4-bromo-1-methylpyrrol-2-yl)ethanone
    • G65427
    • Inchi: 1S/C7H8BrNO/c1-5(10)7-3-6(8)4-9(7)2/h3-4H,1-2H3
    • InChI Key: KHADFIPNBYXHRK-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C)C(C(C)=O)=C1

Computed Properties

  • Exact Mass: 200.97893g/mol
  • Monoisotopic Mass: 200.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 22Ų

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Additional information on 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one

Comprehensive Overview of 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one (CAS No. 1337993-67-5)

1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one, with the CAS number 1337993-67-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrole family, a class of heterocyclic aromatic organic compounds known for their diverse applications in medicinal chemistry and material science. The presence of a bromine substituent at the 4-position and a methyl group at the 1-position of the pyrrole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

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